Cas no 77086-22-7 (Dizocilpine maleate)

• Product Name: Dizocilpine maleate
• CAS No: 77086-22-7
• Molecular Formula: C₂₀H₁₉NO₄
• Molecular Weight: 337.3692
• MDL: MFCD00082466
• CID: 569631
• PubChem ID: 24277988

Dizocilpine maleate Properties

Names and Identifiers

• (-)-MK 801 Maleate
• (+)-MK 801 (hydrogen maleate)
• (+)-MK 801 Hydrogen
• (+)-MK 801 hydrogen maleate
• (+)-MK 801 MALEATE
• (+)-MK 801 maleate (Dizocilpine)
• (+/-)-mk-801 hydrogen maleate
• (+)-MK 801
• Dizocilpine hydrogen maleate
• Dizocilpine maleate
• Dizocipine maleate
• MK 801
• (5S,10R)-(+)-5-Methyl-10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5,10-imine hydrogen maleate
• (5S)-10,11-Dihydro-5-methyl-5H-dibenzo[a,d]cyclohepten-5,10-imine (Z)-2-butenedioate
• (-)-Dizocilpine (Maleate)
• EF13O02IV0
• C13737
• Dizocilpine maleate, (-)-
• MLS000859982
• HMS2097L12
• HMS3714L12
• HMS3675L08
• HMS3411L08
• HMS2233J12
• HMS1570L12
• 2110AH
• BN0339
• s2857
• MK-801 maleate
• BM162595
• LP00872
• (+)-MK801
• HMS2230A11
• (5S,10R)-5-methyl-10,11-dihydro-5H-5,10-epiminodibenzo[a,d][7]annulene maleate
• Dizocilpine maleate (USAN)
• HMS3884B22
• HMS3411H14
• (+)-MK801MALEATE
• (+)-10,11-Dihydro-5-methyl-5H-dibenzo(a,d)cyclohepten-5,10-imine maleate (1:1)
• SR-01000075457
• SR-01000075457-4
• 6LR8C1B66Q
• HMS3712E20
• CHEBI:176788
• Dizocilipine maleate
• DTXCID0025785
• SR-01000075457-5
• CCG-220109
• EINECS 278-614-5
• SR-01000075457-1
• MFCD00082465
• Tox21_113059
• AKOS024458698
• Q27265120
• UNII-6LR8C1B66Q
• (+)-MK-801 hydrogen maleate
• CHEMBL344151
• (+)-10,11-Dihydro-5-methyl-5H-dibenzo(a,d)cyclohepten-5,10-diyldiammonium maleate
• (5S,10R)-(+)-5-Methyl-10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5,10-imine maleate
• CS-1290
• SCHEMBL122777
• EX-A566
• (+)MK-801 maleate
• C16H15N.C4H4O4
• Dizocilpine maleate [USAN]
• (+)-MK 801 (Maleate)
• BCP9000949
• MLS000860084
• EU-0100872
• (+)-MK-801 hydrogen maleate, powder
• 5H-Dibenzo(a,d)cyclohepten-5,10-imine, 10,11-dihydro-5-methyl-, (+)-, (Z)-2-butenedioate (1:1)
• NCGC00094136-01
• AC-36528
• HMS3675H14
• Dizocilpine (Maleate)
• HMS3262P05
• (5S,10R)-5-methyl-10,11-dihydro-5H-5,10-epiminodibenzo[a,d][7]annulene (2Z)-but-2-enedioate
• 77086-22-7
• s2876
• SMR000326942
• Prestwick_903
• HB0004
• D03878
• Tox21_111251
• HMS2095E20
• BCP21811
• DIZOCILPINE MALEATE [MI]
• DTXSID2045785
• Tox21_500872
• HY-15084
• HMS1568E20
• M3393
• SR-01000597866
• 5H-Dibenzo[a,d]cyclohepten-5,10-imine,?10,11-dihydro-5-methyl-, (5S,10R)-, (2Z)-2-butenedioate?(1:1)
• CCG-222176
• NCGC00261557-01
• NCGC00094196-01
• M-107
• DIZOCILPINE MALEATE [MART.]
• AS-16649
• SR-01000597866-1
• (5S)-10,11-Dihydro-5-methyl-5H-dibenzo[a,d]cyclohepten-5,10-imine, (2Z)-2-butenedioate (1:1); (5S)-10,11-Dihydro-5-methyl-5H-dibenzo[a,d]cyclohepten-5,10-imine (Z)-2-Butenedioate (1:1); Dizocilpine Hydrogen Maleate; Dizocilpine Maleate
• (+)10,11Dihydro5methyl5Hdibenzo(a,d)cyclohepten5,10diyldiammonium maleate
• (+)MK801 hydrogen maleate
• (5R,10S)(+)5Methyl10,11dihydro5Hdibenzo(a,d)cyclohepten5,10imine hydrogen maleate
• DIZOCILPINE MALEATE (MART.)
• (5S,10R)-5-methyl-10,11-dihydro-5H-5,10-epiminodibenzo(a,d)(7)annulene (2Z)-but-2-enedioate
• (+)10,11Dihydro5methyl5Hdibenzo(a,d)cyclohepten5,10imine maleate (1:1)
• (Z)-but-2-enedioic acid;(1S,9R)-1-methyl-16-azatetracyclo[7.6.1.02,7.010,15]hexadeca-2,4,6,10,12,14-hexaene
• QLTXKCWMEZIHBJ-PJGJYSAQSA-N
• (5S,10R)(+)5Methyl10,11dihydro5Hdibenzocyclohepten5,10imine hydrogen maleate
• 5H-Dibenzo(a,d)cyclohepten-5,10-imine, 10,11-dihydro-5-methyl-, (5S)-, (Z)-2-butenedioate (1:1)
• 5HDibenzo(a,d)cyclohepten5,10imine, 10,11dihydro5methyl, (+), (Z)2butenedioate (1:1)

• MDL： MFCD00082466
• InChIKey： QLTXKCWMEZIHBJ-FWHYOZOBSA-N
• Inchi： 1S/C16H15N.C4H4O4/c1-16-13-8-4-2-6-11(13)10-15(17-16)12-7-3-5-9-14(12)16;5-3(6)1-2-4(7)8/h2-9,15,17H,10H2,1H3;1-2H,(H,5,6)(H,7,8)/b;2-1-/t15-,16+;/m0./s1
• SMILES： O([H])C(/C(/[H])=C(/[H])\C(=O)O[H])=O.N1([H])[C@@]2([H])C([H])([H])C3=C([H])C([H])=C([H])C([H])=C3[C@]1(C([H])([H])[H])C1=C([H])C([H])=C([H])C([H])=C21

Computed Properties

• Exact Mass: 337.13100
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 337.131
• Heavy Atom Count: 25
• Complexity: 432
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Surface Charge: 0
• Topological Polar Surface Area: 86.6

Experimental Properties

• LogP: 3.19110
• PSA: 86.63000
• Boiling Point: 541°C at 760 mmHg
• Melting Point: 208.5-210°
• Flash Point: 281°C
• Solubility: DMSO: >20 mg/mL
• Color/Form: White solid.
• Solubility: Not determined.
• Specific Rotation: D20 +114° (c = 0.0128 g/2 ml ethanol)
• Optical Activity: [α]25/D +117°, c = 1 in methanol(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Dibenzocycloheptenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Dibenzocycloheptenes Dibenzocycloheptenes